6-Chloro-2-ethylaminonicotinic acid
Cat. No. B569055
Key on ui cas rn:
1092523-21-1
M. Wt: 200.622
InChI Key: SAGPWEDGPJWJDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08586602B2
Procedure details
2 ml (24.8 mmol) of pyridine and 4.2 ml (49.8 mmol) of 2,4,6-trifluorotriazine are added to a suspension of 5.0 g (24.8 mmol) of 2-(ethylamino)-6-chloronicotinic acid in 125 ml of dichloromethane. The mixture is stirred at ambient temperature for 3 hours and then filtered. The solid is rinsed with 50 ml of dichloromethane and the filtrate is washed twice with 60 ml of ice-cold water. The organic phase is dried over Na2SO4 and the solvent is evaporated under reduced pressure. 5.01 g of product are obtained in the form of an orange oil. Yield=99%.
Name
2,4,6-trifluorotriazine
Quantity
4.2 mL
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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N1C=CC=CC=1.[F:7]N1N=C(F)C=C(F)N1.[CH2:16]([NH:18][C:19]1[N:27]=[C:26]([Cl:28])[CH:25]=[CH:24][C:20]=1[C:21](O)=[O:22])[CH3:17]>ClCCl>[CH2:16]([NH:18][C:19]1[N:27]=[C:26]([Cl:28])[CH:25]=[CH:24][C:20]=1[C:21]([F:7])=[O:22])[CH3:17]
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Inputs
Step One
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Name
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|
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Quantity
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2 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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2,4,6-trifluorotriazine
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Quantity
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4.2 mL
|
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Type
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reactant
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Smiles
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FN1NC(=CC(=N1)F)F
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Name
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Quantity
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5 g
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Type
|
reactant
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Smiles
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C(C)NC1=C(C(=O)O)C=CC(=N1)Cl
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Name
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Quantity
|
125 mL
|
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Type
|
solvent
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Smiles
|
ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture is stirred at ambient temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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|
Details
|
The solid is rinsed with 50 ml of dichloromethane
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WASH
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Type
|
WASH
|
|
Details
|
the filtrate is washed twice with 60 ml of ice-cold water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
The organic phase is dried over Na2SO4
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent is evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
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Type
|
product
|
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Smiles
|
C(C)NC1=C(C(=O)F)C=CC(=N1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.01 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.7% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
